Cas no 2228969-12-6 (5-(4,5-difluoro-2-nitrophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(4,5-difluoro-2-nitrophenyl)-1,2-oxazol-4-amine
• CAS No: 2228969-12-6
• MF: C₉H₅F₂N₃O₃
• MW: 241.151108503342
• CID: 6447088
• PubChem ID: 165696488
• Update Time: 2025-09-27

5-(4,5-difluoro-2-nitrophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-difluoro-2-nitrophenyl)-1,2-oxazol-4-amine
• 2228969-12-6
• EN300-1816596

• Inchi： 1S/C9H5F2N3O3/c10-5-1-4(9-7(12)3-13-17-9)8(14(15)16)2-6(5)11/h1-3H,12H2
• InChI Key： VPFVXSZWWMQEGS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1=C(C=NO1)N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 241.02989735g/mol
• Monoisotopic Mass: 241.02989735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(4,5-difluoro-2-nitrophenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2228969-12-6)

5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2228969-12-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, characterized by a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The presence of difluoro and nitro substituents on the phenyl ring enhances its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which make it a promising candidate for developing novel therapeutic agents and functional materials.

The chemical structure of 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine includes a 1,2-oxazole core linked to a 4,5-difluoro-2-nitrophenyl group. This combination of functional groups contributes to its distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The nitro group, in particular, is known for its electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. Additionally, the difluoro substitution pattern is often explored in medicinal chemistry due to its ability to modulate biological activity and improve metabolic stability.

In recent years, the demand for fluorinated compounds like 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine has surged, driven by their applications in drug development and agrochemicals. Fluorine incorporation is a common strategy to enhance the bioavailability and binding affinity of pharmaceutical candidates. This compound's oxazole scaffold is also notable for its presence in several FDA-approved drugs, underscoring its relevance in modern drug design. Researchers are actively investigating its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapies.

The synthesis of 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations reflect the growing emphasis on sustainable and efficient synthetic methodologies in the chemical industry. Furthermore, the compound's purity and stability are critical factors for its application in high-value research, necessitating rigorous analytical validation using techniques like HPLC and NMR spectroscopy.

From a commercial perspective, 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its niche market status underscores the importance of reliable sourcing and quality assurance. Companies offering this compound often provide custom synthesis services to meet the specific needs of research institutions and industrial clients. The global market for heterocyclic compounds is projected to expand, driven by increasing R&D investments and the demand for innovative small-molecule therapeutics.

In summary, 5-(4,5-Difluoro-2-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2228969-12-6) represents a versatile and high-potential compound in contemporary chemical research. Its structural complexity and functional diversity make it a valuable asset for scientists exploring new drug candidates and advanced materials. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.